Cas no 2227892-41-1 (rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)
2227892-41-1 structure
Product Name:rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
CAS No:2227892-41-1
MF:C11H12ClNO2
MW:225.671482086182
CID:5967011
PubChem ID:165798689
Update Time:2023-12-28
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
- 2227892-41-1
- EN300-1996255
-
- Inchi: 1S/C11H12ClNO2/c1-11(2)8(9(11)10(14)15)6-4-3-5-7(12)13-6/h3-5,8-9H,1-2H3,(H,14,15)/t8-,9+/m1/s1
- InChI Key: QNPBJXVPQMAZOB-BDAKNGLRSA-N
- SMILES: ClC1=CC=CC([C@@H]2[C@@H](C(=O)O)C2(C)C)=N1
Computed Properties
- Exact Mass: 225.0556563g/mol
- Monoisotopic Mass: 225.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.2Ų
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1996255-1g |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227892-41-1 | 1g |
$1429.0 | 2023-09-16 | ||
| Enamine | EN300-1996255-5g |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227892-41-1 | 5g |
$4143.0 | 2023-09-16 | ||
| Enamine | EN300-1996255-10g |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227892-41-1 | 10g |
$6144.0 | 2023-09-16 | ||
| Enamine | EN300-1996255-0.05g |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227892-41-1 | 0.05g |
$1200.0 | 2023-09-16 | ||
| Enamine | EN300-1996255-0.1g |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227892-41-1 | 0.1g |
$1257.0 | 2023-09-16 | ||
| Enamine | EN300-1996255-0.25g |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227892-41-1 | 0.25g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-1996255-0.5g |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227892-41-1 | 0.5g |
$1372.0 | 2023-09-16 | ||
| Enamine | EN300-1996255-1.0g |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227892-41-1 | 1g |
$1429.0 | 2023-05-31 | ||
| Enamine | EN300-1996255-2.5g |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227892-41-1 | 2.5g |
$2800.0 | 2023-09-16 | ||
| Enamine | EN300-1996255-5.0g |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227892-41-1 | 5g |
$4143.0 | 2023-05-31 |
rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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